Cas no 143062-83-3 ((1R,2S)-2-fluorocyclopropan-1-amine)

(1R,2S)-2-Fluorocyclopropan-1-amine is a chiral fluorinated cyclopropane derivative with significant utility in pharmaceutical and agrochemical synthesis. Its rigid cyclopropane scaffold, combined with the strategic fluorine substitution, enhances metabolic stability and binding affinity in bioactive molecules. The stereospecific (1R,2S) configuration ensures precise control over enantioselective reactions, making it valuable for asymmetric synthesis. This compound serves as a versatile intermediate in the development of protease inhibitors, receptor modulators, and other therapeutics. Its high purity and well-defined stereochemistry facilitate reproducible results in research and industrial applications. The fluorine atom further imparts unique electronic and steric properties, optimizing interactions in target binding sites.

(1R,2S)-2-fluorocyclopropan-1-amine structure

143062-83-3 structure

Product Name:(1R,2S)-2-fluorocyclopropan-1-amine

CAS No:143062-83-3

MF:C₃H₆FN

MW:75.0848441123962

CID:108103

PubChem ID:10313105

Update Time:2025-05-28

(1R,2S)-2-fluorocyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

- Cyclopropanamine,2-fluoro-, (1R,2S)-
- (1R,2S)-2-fluorocyclopropan-1-amine
- (1R,2S)-2-fluoroCyclopropanamine
- (1R,2S)-FLUOROCYCLOPROPYLAMINE TOSYLATE
- (1R-Cis) 2-Fluoro-Cyclopropanamine tosylate
- Cyclopropanamine,2-fluoro-, (1R-cis)-
- AKOS006238309
- CS2913
- (1R,2S)-rel-2-Fluorocyclopropanamine
- (1r,2s)-2-fluoro-1-cyclopropylamine
- AKOS005762831
- DTXSID70437945
- TUKJTSUSKQOYCD-STHAYSLISA-N
- (1R,2S)-2-fluorocyclopropylamine
- 2-(S)-fluoro-1-(R)-cyclopropylamine
- EN300-1721648
- (1R-CIS)2-FLUORO-CYCLOPROPANAMINE
- cis-2-fluorocyclopropylamine
- 143062-83-3
- Inchi： 1S/C3H6FN/c4-2-1-3(2)5/h2-3H,1,5H2/t2-,3+/m0/s1
- InChI Key： TUKJTSUSKQOYCD-STHAYSLISA-N
- SMILES： F[C@H]1C[C@H]1N

Computed Properties

Exact Mass: 75.04840
Monoisotopic Mass: 75.048427358g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 5
Rotatable Bond Count: 0
Complexity: 46.2
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 2
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: -0.1
Topological Polar Surface Area: 26Å²

Experimental Properties

PSA: 26.02000
LogP: 0.75580

(1R,2S)-2-fluorocyclopropan-1-amine Security Information

Signal Word：warning
Hazard Statement： H303+H313+H333
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

(1R,2S)-2-fluorocyclopropan-1-amine Customs Data

HS CODE：2942000000
Customs Data：

China Customs Code:
2942000000

(1R,2S)-2-fluorocyclopropan-1-amine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-1721648-0.05g	(1R,2S)-2-fluorocyclopropan-1-amine	143062-83-3		0.05g	$38.0	2023-09-20
Enamine	EN300-1721648-0.1g	(1R,2S)-2-fluorocyclopropan-1-amine	143062-83-3		0.1g	$40.0	2023-09-20
Enamine	EN300-1721648-0.25g	(1R,2S)-2-fluorocyclopropan-1-amine	143062-83-3		0.25g	$42.0	2023-09-20
Enamine	EN300-1721648-0.5g	(1R,2S)-2-fluorocyclopropan-1-amine	143062-83-3		0.5g	$43.0	2023-09-20
Enamine	EN300-1721648-1.0g	(1R,2S)-2-fluorocyclopropan-1-amine	143062-83-3		1g	$45.0	2023-05-27
Enamine	EN300-1721648-2.5g	(1R,2S)-2-fluorocyclopropan-1-amine	143062-83-3		2.5g	$67.0	2023-09-20
Enamine	EN300-1721648-5.0g	(1R,2S)-2-fluorocyclopropan-1-amine	143062-83-3		5g	$106.0	2023-05-27
Enamine	EN300-1721648-10.0g	(1R,2S)-2-fluorocyclopropan-1-amine	143062-83-3		10g	$164.0	2023-05-27
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBHM1015-1G	(1R,2S)-2-fluorocyclopropan-1-amine	143062-83-3	95%	1g	￥ 1,471.00	2023-04-06
Enamine	EN300-1721648-1g	(1R,2S)-2-fluorocyclopropan-1-amine	143062-83-3		1g	$45.0	2023-09-20

(1R,2S)-2-fluorocyclopropan-1-amine Suppliers

Amadis Chemical Company Limited

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Audited Supplier

(CAS:143062-83-3)(1R,2S)-2-fluorocyclopropan-1-amine

Order Number:A1061297

Stock Status:in Stock

Quantity:1g

Purity:99%

Pricing Information Last Updated:Thursday, 29 August 2024 17:55

Price ($):204.0

Email:sales@amadischem.com

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(1R,2S)-2-fluorocyclopropan-1-amine Related Literature

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A. B. F. da Silva,K. Capelle Phys. Chem. Chem. Phys., 2009,11, 4564-4569
2. Estimates of hydride ion stability in condensed systems: energy of formation and solvation in aqueous and polar-organic solvents

Craig A. Kelly,David R. Rosseinsky Phys. Chem. Chem. Phys., 2001,3, 2086-2090
3. Emerging 2D hybrid nanomaterials: towards enhanced sensitive and selective conductometric gas sensors at room temperature

Hanie Hashtroudi,Ian D. R. Mackinnon J. Mater. Chem. C, 2020,8, 13108-13126
4. Examination of deposit in commercial diluted phosphoric acid

Analyst, 1880,5, 146-147
5. Excited state dynamics of symmetric and asymmetric Cr3(dpa)4Cl2 measured using femtosecond transient absorption spectroscopy†

Chao-Han Cheng,Wen-Zhen Wang,Shie-Ming Peng,I-Chia Chen Phys. Chem. Chem. Phys., 2017,19, 25471-25477

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